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Introduction
Lead (Pb) contamination in soil and sediment is a significant environmental and health concern

due to its toxicity and persistence.[1] Accurate quantification of lead and its isotopes is crucial

for environmental monitoring, risk assessment, and source apportionment studies.[2][3] Lead

has four naturally occurring isotopes: ²⁰⁴Pb, ²⁰⁶Pb, ²⁰⁷Pb, and ²⁰⁸Pb.[4] The isotopic

composition of lead can vary depending on its origin, allowing researchers to trace pollution

sources by analyzing isotopic ratios such as ²⁰⁷Pb/²⁰⁶Pb and ²⁰⁸Pb/²⁰⁶Pb.[4][5]

This application note provides a detailed protocol for the quantification of Lead-207 (²⁰⁷Pb) and

other lead isotopes in soil and sediment samples using microwave-assisted acid digestion

followed by Inductively Coupled Plasma Mass Spectrometry (ICP-MS). ICP-MS is a highly

sensitive analytical technique suitable for determining lead isotopes in complex environmental

matrices.[3][6]

Principle
The protocol involves two main stages: sample preparation and instrumental analysis.

Sample Preparation: A representative soil or sediment sample is dried, sieved, and then

subjected to microwave-assisted digestion with a mixture of strong acids. This process

breaks down the sample matrix and liberates the target elements into a liquid form.[7] The

use of hydrofluoric acid (HF) in combination with other strong acids is often necessary for the

total decomposition of siliceous matrices found in soils and sediments.[8][9]
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Instrumental Analysis: The resulting digestate is diluted and introduced into an ICP-MS

system. The ICP-MS atomizes and ionizes the atoms in the sample, and the mass

spectrometer separates the ions based on their mass-to-charge ratio. By measuring the ion

intensity at the specific mass of ²⁰⁷Pb, as well as other lead isotopes, their concentrations

and isotopic ratios can be accurately determined.[10]

Experimental Workflow
The overall experimental workflow for the quantification of ²⁰⁷Pb in soil and sediment is

depicted below.
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Figure 1: Experimental Workflow for Lead-207 Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. epa.gov [epa.gov]

2. The Role of Lead Isotopes in Environmental Forensics: Tracing Pollution Sources – Isobar
Science [isobarscience.com]

3. Lead isotopes in environmental sciences: a review - PubMed [pubmed.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. mdpi.com [mdpi.com]

6. analytik-jena.com [analytik-jena.com]

7. artemislabs.co.uk [artemislabs.co.uk]

8. edepot.wur.nl [edepot.wur.nl]

9. epa.gov [epa.gov]

10. static.ngu.no [static.ngu.no]

To cite this document: BenchChem. [Application Note: Quantification of Lead-207 in Soil and
Sediment Samples]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076081#protocol-for-lead-207-quantification-in-soil-
and-sediment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b076081?utm_src=pdf-custom-synthesis
https://www.epa.gov/sites/default/files/2020-10/documents/lead-in-soil-aug2020.pdf
https://isobarscience.com/lead-isotopes-tracing-pollution-sources/
https://isobarscience.com/lead-isotopes-tracing-pollution-sources/
https://pubmed.ncbi.nlm.nih.gov/18055013/
https://www.researchgate.net/publication/5793142_Lead_isotopes_in_environmental_sciences_A_review
https://www.mdpi.com/2073-4433/16/3/283
https://www.analytik-jena.com/import/assets/12732701_AppNote_ICPMS_0045_Soil_analysis_HJ766_ISO14869.pdf
https://artemislabs.co.uk/microwave-digestion/
https://edepot.wur.nl/217287
https://www.epa.gov/sites/default/files/2015-12/documents/3052.pdf
https://static.ngu.no/filearchive/102/Bulletin436_21.pdf
https://www.benchchem.com/product/b076081#protocol-for-lead-207-quantification-in-soil-and-sediment
https://www.benchchem.com/product/b076081#protocol-for-lead-207-quantification-in-soil-and-sediment
https://www.benchchem.com/product/b076081#protocol-for-lead-207-quantification-in-soil-and-sediment
https://www.benchchem.com/product/b076081#protocol-for-lead-207-quantification-in-soil-and-sediment
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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